Cas no 2171945-94-9 (4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol)

• Product Name: 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol
• CAS No: 2171945-94-9
• MF: C₁₀H₂₀O₂S
• MW: 204.329602241516
• CID: 6597489
• PubChem ID: 165599400
• Update Time: 2025-10-30

4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol
• EN300-1631949
• 2171945-94-9

• Inchi： 1S/C10H20O2S/c1-3-9(2,8-11)10(12)4-6-13-7-5-10/h11-12H,3-8H2,1-2H3
• InChI Key： SQYPPTZVRCHYDC-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C(C)(CO)CC)O

Computed Properties

• Exact Mass: 204.11840105g/mol
• Monoisotopic Mass: 204.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol

Chemical Profile of 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol (CAS No. 2171945-94-9)

4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol, identified by its unique Chemical Abstracts Service (CAS) number 2171945-94-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This thiol-based alcohol derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a thiazole ring system linked to a branched aliphatic chain, which introduces both hydrophilic and lipophilic characteristics, making it a versatile candidate for drug design and development.

The molecular structure of 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol consists of a sulfur-containing heterocycle connected to a tertiary alcohol-functionalized alkyl group. This configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The presence of both hydroxyl and thiol functionalities provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, the exploration of sulfur-containing heterocycles has been extensively studied due to their prevalence in bioactive natural products and synthetic drugs. Thiazole derivatives, in particular, have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The compound 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol aligns with this trend, as its core structure resembles several known pharmacophores that exhibit significant biological activity.

One of the most compelling aspects of 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol is its potential role as a building block in the synthesis of novel therapeutic agents. The combination of the thiazole ring and the branched alcohol moiety offers opportunities for designing molecules that can interact with specific biological pathways. For instance, modifications at the hydroxyl group could allow for the creation of prodrugs or analogs with enhanced solubility or metabolic stability, while the thiol moiety could serve as a target for covalent binding to biological macromolecules.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to predict the binding affinity of 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol to various targets. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and tumor progression. These findings underscore the importance of exploring structurally diverse compounds like 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol as potential leads for drug discovery.

The synthesis of 4-(1-hydroxy-2-methylbutan-2-yl)thian-4-ol presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including thiazole ring formation followed by functionalization of the alkyl chain. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and enzymatic approaches, have improved the efficiency and scalability of these processes. These innovations not only enhance the accessibility of 4-(1-hydroxy--{methylbutan--{2--}yl})thian--{4--}ol but also open avenues for exploring its derivatives through combinatorial chemistry.

In addition to its pharmaceutical potential, 4-(1-hydroxy--{methylbutan--{2--}yl})thian--{4--}ol may find applications in other areas, such as material science and agrochemicals. The unique electronic properties of thiazole derivatives make them suitable candidates for developing novel materials with optical or electronic functionalities. Furthermore, their structural motifs are often found in pesticides and herbicides, suggesting that modifications of this compound could lead to environmentally friendly agrochemicals.

The future direction of research on 4-(1-hydroxy--{methylbutan--{2--}yl})thian--{4--}ol will likely focus on optimizing its synthetic routes and evaluating its biological activity in vitro and in vivo. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. Moreover, interdisciplinary approaches integrating computational modeling with experimental validation will provide deeper insights into the mechanistic basis of its interactions with biological targets.

In conclusion, 2171945–94–9 is a structurally fascinating compound with broad potential applications in pharmaceuticals and beyond. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic possibilities, 21719–45–94–9 will undoubtedly play a significant role in shaping the future landscape of medicinal chemistry.